Cas no 2228846-99-7 (3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid
• CAS No: 2228846-99-7
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 6269319
• PubChem ID: 165687244
• Update Time: 2025-06-13

3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid
• EN300-1954807
• 2228846-99-7

• Inchi： 1S/C8H10F2N2O2/c1-2-12-5-11-4-6(12)3-8(9,10)7(13)14/h4-5H,2-3H2,1H3,(H,13,14)
• InChI Key： JEQJEVYUZHQIBX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1=CN=CN1CC)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid

Introduction to 3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid (CAS No. 2228846-99-7)

3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228846-99-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluorinated propanoic acid moiety and an ethyl-substituted imidazole ring, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

The imidazole ring is a heterocyclic aromatic structure that plays a crucial role in the biological activity of many natural and synthetic compounds. In 3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid, the imidazole ring is substituted at the 5-position with an ethyl group, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. The difluorinated propanoic acid moiety further enhances the molecule's pharmacological profile by introducing fluorine atoms, which are known to modulate electronic properties and improve binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, the structural motif of this molecule bears resemblance to known bioactive scaffolds, which could facilitate its integration into existing drug discovery pipelines.

The synthesis of 3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the propanoic acid chain is particularly challenging due to the reactivity of fluorinating agents. However, recent methodologies have improved the efficiency and selectivity of such transformations, making it feasible to produce this compound on a larger scale for research purposes.

In vitro studies have begun to explore the biological activity of 3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid, focusing on its potential effects on cellular pathways relevant to human health. Preliminary results indicate that this compound may exhibit moderate activity against certain inflammatory markers, suggesting its utility in developing treatments for chronic inflammatory diseases. Furthermore, its ability to cross cell membranes due to its lipophilic nature could enhance its bioavailability when formulated as an oral or topical therapeutic agent.

The pharmaceutical industry has shown interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of two fluorine atoms in 3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid may contribute to these advantages, making it a compelling candidate for further development. Researchers are also exploring derivatives of this compound with additional functional groups to optimize its pharmacological profile and target specificity.

As our understanding of molecular interactions continues to evolve, compounds like 3-(1-ethyl-1H-imidazol-5-yl)-2,2-difluoropropanoic acid (CAS No. 2228846-99-7) will play an increasingly important role in drug discovery and development. Their unique structural features and promising biological activities make them valuable tools for investigating new therapeutic strategies across various disease areas. Future studies will likely focus on refining synthetic methodologies and conducting more comprehensive pharmacological evaluations to fully assess their potential as lead compounds or intermediates in medicinal chemistry.